Cas no 2171633-33-1 (3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidooxolane-2-carboxylic acid)

• Product Name: 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidooxolane-2-carboxylic acid
• CAS No: 2171633-33-1
• MF: C₂₅H₂₈N₂O₇
• MW: 468.499027252197
• CID: 6104705
• PubChem ID: 165568537
• Update Time: 2025-06-16

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidooxolane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidooxolane-2-carboxylic acid
• 2171633-33-1
• 3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxybutanamido]oxolane-2-carboxylic acid
• EN300-1568200

• Inchi： 1S/C25H28N2O7/c1-14(32-2)21(23(28)26-20-11-12-33-22(20)24(29)30)27-25(31)34-13-19-17-9-5-3-7-15(17)16-8-4-6-10-18(16)19/h3-10,14,19-22H,11-13H2,1-2H3,(H,26,28)(H,27,31)(H,29,30)
• InChI Key： DJDXPVACUDFKNR-UHFFFAOYSA-N
• SMILES： O1CCC(C1C(=O)O)NC(C(C(C)OC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 468.18965124g/mol
• Monoisotopic Mass: 468.18965124g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 725
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 123Ų

Additional information on 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidooxolane-2-carboxylic acid

Introduction to 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidooxolane-2-carboxylic Acid (CAS No. 2171633-33-1)

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidooxolane-2-carboxylic acid, identified by its CAS number 2171633-33-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a fluorenyl moiety and multiple functional groups that contribute to its unique chemical properties and potential biological activities.

The molecular structure of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidooxolane-2-carboxylic acid is composed of several key functional groups, including an amide bond, a methoxy group, and a fluorenylmethoxycarbonyl (Fmoc) protecting group. These features make it a valuable intermediate in the synthesis of more complex pharmaceutical agents. The presence of the fluorenyl group, in particular, is noteworthy as it is often employed in medicinal chemistry due to its favorable photophysical properties and stability under various reaction conditions.

In recent years, there has been a growing interest in the development of novel compounds that exhibit enhanced pharmacological profiles. The structural motifs present in 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidooxolane-2-carboxylic acid make it a promising candidate for further investigation in this context. Specifically, the combination of an amide linkage and a methoxy-substituted backbone suggests potential applications in the design of bioactive molecules targeting various therapeutic pathways.

One of the most compelling aspects of this compound is its potential as a building block for the development of new drugs. The Fmoc group, for instance, is commonly used in peptide synthesis as a protective group for amino acids. However, its incorporation into more complex molecules can also provide additional functionalities that may enhance drug-like properties such as solubility, bioavailability, and metabolic stability. The methoxy groups present in the molecule can also serve as points for further derivatization, allowing chemists to tailor the properties of the compound to specific needs.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with greater accuracy than ever before. By leveraging these tools, scientists have been able to identify promising candidates for further experimental validation. In the case of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidooxolane-2-carboxylic acid, computational studies have suggested that it may exhibit inhibitory activity against certain enzymes implicated in diseases such as cancer and inflammation. These findings have spurred interest in exploring its potential as a lead compound for drug discovery.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step process involves careful manipulation of various functional groups while maintaining high yields and purity. This level of synthetic sophistication is essential for producing compounds that are suitable for preclinical and clinical studies. The ability to synthesize complex molecules like 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidooxolane-2-carboxylic acid underscores the advancements made in synthetic methodologies over recent decades.

In addition to its synthetic significance, this compound also highlights the importance of interdisciplinary collaboration in pharmaceutical research. The development of new drugs often requires expertise from chemists, biologists, pharmacologists, and computer scientists. By integrating knowledge from these diverse fields, researchers can accelerate the discovery and development of novel therapeutic agents. The study of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidooxolane-2-carboxylic acid exemplifies this collaborative approach, as it has generated insights that could benefit multiple areas of biomedical research.

The potential applications of this compound extend beyond its role as an intermediate in drug synthesis. It may also find utility in other areas such as materials science and chemical biology. For instance, its unique structural features could make it a valuable tool for studying protein-protein interactions or for developing new types of molecular probes. As research continues to uncover new possibilities for this molecule, its significance is likely to grow further.

In conclusion, 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidooxolane-2-carboxylic acid (CAS No. 2171633-33-1) is a multifaceted compound with significant potential in pharmaceutical chemistry and biomedicine. Its intricate structure, functional groups, and promising biological activities make it a subject of intense research interest. As scientists continue to explore its capabilities, it is expected that this compound will contribute to advancements across multiple disciplines, ultimately leading to the development of new treatments for various diseases.